1-Bromo-3-(tert-butoxy)cyclobutane

• IUPAC Name: 1-bromo-3-[(2-methylpropan-2-yl)oxy]cyclobutane
• InChI: InChI=1S/C8H15BrO/c1-8(2,3)10-7-4-6(9)5-7/h6-7H,4-5H2,1-3H3
• InChI Key: KPSLXTOCYSMBTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1CC(C1)Br
• Molecular Formula: C8H15BrO
• Molecular Weight: 207.11 g/mol

Description

“1-Bromo-3-(tert-butoxy)cyclobutane” is a chemical compound with the CAS Number: 1501509-75-6. It has a molecular weight of 207.11. The IUPAC name for this compound is 1-bromo-3-tert-butoxycyclobutane.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H15BrO/c1-8(2,3)10-7-4-6(9)5-7/h6-7H,4-5H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 207.11. The compound is available in liquid form. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Highly Strained Thiophene : A study describes the synthesis of a highly strained thiophene with two fused four-membered rings, showcasing the enhanced reactivities due to large ring strain. This research demonstrates the synthetic utility of using strained ring systems for generating complex molecules, which could be related to the structural manipulation of "1-Bromo-3-(tert-butoxy)cyclobutane" for generating novel compounds (Nakayama & Kuroda, 1993).

• Generation and Interception of Unsymmetrical Isodihydropyridine : Research on the preparation and reaction of a specific bromo-methyl-azacyclohexadiene borane compound with potassium tert-butoxide illustrates the generation of novel cyclic structures. This application hints at the potential of "this compound" in generating unique cyclic compounds through similar reactions (Drinkuth et al., 2001).

Photochemical Applications

• Continuous Photo Flow Synthesis : A study on the continuous photo flow synthesis of a deuterium-labeled cis-cyclobutane-1,3-dicarboxylic acid derivative showcases the potential of photochemical methods in synthesizing labeled compounds. This research could inspire applications involving "this compound" in the synthesis of labeled or isotopically enriched materials for scientific research (Yamashita et al., 2019).

Catalytic and Ligand Applications

• Titanocene Catalyzed Cyclizations : Demonstrating a method for the preparation of cyclobutanes via 4-exo cyclization of radicals, this study reveals the catalytic potential of titanocene(III) chlorides. Such catalytic processes could be applicable to "this compound" for constructing cyclobutane rings or related structures in a controlled manner (Friedrich et al., 2008).

Safety and Hazards

The safety data sheet for “1-Bromo-3-(tert-butoxy)cyclobutane” indicates that it is a highly flammable liquid and vapor. It can cause skin irritation and serious eye irritation. Proper handling and storage instructions should be followed to ensure safety.

Mechanism of Action

Target of Action

Brominated compounds often interact with various biological targets, including proteins and enzymes, by forming covalent bonds .

Mode of Action

Brominated compounds typically undergo nucleophilic substitution reactions . In such reactions, a nucleophile (a molecule or ion that donates an electron pair) replaces the bromine atom in the compound .

Biochemical Pathways

Brominated compounds can potentially affect various biochemical pathways due to their reactivity .

Pharmacokinetics

The pharmacokinetics of brominated compounds can be influenced by factors such as their lipophilicity, molecular size, and the presence of functional groups .

Result of Action

Brominated compounds can potentially cause various cellular effects due to their reactivity .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 1-Bromo-3-(tert-butoxy)cyclobutane. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s reactivity and stability .